Cas no 6974-62-5 (1-Butanol, 3-methoxy-,1-benzoate)

• Product Name: 1-Butanol, 3-methoxy-,1-benzoate
• CAS No: 6974-62-5
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 513117
• PubChem ID: 225857
• Update Time: 2025-04-19

1-Butanol, 3-methoxy-,1-benzoate Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 3-methoxy-,1-benzoate
• 3-methoxybutyl benzoate
• NSC15693
• 6974-62-5
• AKOS015890547
• NSC-15693
• NSC 15693
• DTXSID60280149

• Inchi： 1S/C12H16O3/c1-10(14-2)8-9-15-12(13)11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
• InChI Key： RUGMGYXXKKRBRJ-UHFFFAOYSA-N
• SMILES： O(C)C(C)CCOC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 208.11000
• Monoisotopic Mass: 208.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Density: 1.04
• Boiling Point: 291.1°C at 760 mmHg
• Flash Point: 117.7°C
• Refractive Index: 1.494
• PSA: 35.53000
• LogP: 2.26840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters